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Compound of Interest

Compound Name: 1-Nonacosanol

Cat. No.: B104473 Get Quote

Disclaimer: This document provides a comprehensive overview of the currently available safety

and toxicity information for 1-nonacosanol. It is intended for researchers, scientists, and drug

development professionals. A significant data gap exists in the scientific literature regarding the

specific toxicology of 1-nonacosanol. Much of the information presented herein is extrapolated

from studies on similar long-chain aliphatic alcohols and natural sources containing this

compound. Direct, comprehensive toxicological studies on isolated 1-nonacosanol are scarce.

Introduction
1-Nonacosanol is a straight-chain, 29-carbon primary fatty alcohol with the chemical formula

C₂₉H₆₀O. It is a waxy solid at room temperature and is found naturally in various plants,

including sisal (Agave sisalana) and the medicinal herb Eclipta alba. As a component of

policosanol, a mixture of long-chain fatty alcohols derived from sources like sugar cane wax, it

has been consumed as a dietary supplement. Despite its presence in natural products and

supplements, a detailed and specific toxicological profile for 1-nonacosanol has not been well-

established. This guide aims to synthesize the available direct and indirect evidence to provide

a current understanding of its safety.

Physicochemical Properties
A summary of the key physicochemical properties of 1-nonacosanol is presented in Table 1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b104473?utm_src=pdf-interest
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/product/b104473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₂₉H₆₀O

Molecular Weight 424.8 g/mol

CAS Number 6624-76-6

Appearance Waxy solid

Melting Point 83-85 °C

Boiling Point 435.9 °C

Solubility Insoluble in water; soluble in organic solvents

Toxicological Data
Direct toxicological data for 1-nonacosanol is not readily available in the public domain.

Therefore, this section presents a summary of findings for long-chain aliphatic alcohols as a

class and for natural extracts known to contain 1-nonacosanol.

Acute Toxicity
No specific LD₅₀ (median lethal dose) has been determined for 1-nonacosanol. However,

studies on long-chain fatty alcohols generally indicate a low order of acute toxicity. For fatty

alcohols with chain lengths of C18 and above, the oral LD₅₀ in rats is typically greater than

2000 mg/kg, and dermal LD₅₀s are also high, suggesting low toxicity via these routes of

exposure.[1][2]

Some studies have investigated the acute toxicity of plant extracts containing 1-nonacosanol.
It is important to note that these extracts contain a multitude of other compounds, and the

observed toxicity cannot be attributed solely to 1-nonacosanol.

Table 2: Acute Toxicity Data for Natural Extracts Containing 1-Nonacosanol
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Source
Extract
Type

Species Route LD₅₀ Reference

Eclipta alba
Aqueous leaf

extract
Mouse Oral

2316.63

mg/kg
[3]

Eclipta alba
Aqueous

extract
Mouse Oral 7.841 g/kg [4]

Eclipta alba
Aqueous

extract
Mouse Intravenous 302.8 mg/kg [4]

Eclipta alba
Aqueous

extract
Mouse

Intraperitonea

l
328.3 mg/kg [4]

Agave

sisalana

Aqueous leaf

extract
Rat Oral

> 400 mg/kg

(No mortality)
[5]

Sub-chronic and Chronic Toxicity
Dedicated sub-chronic or chronic toxicity studies on 1-nonacosanol were not identified. For

the broader class of long-chain aliphatic alcohols (C6-C22), repeated dose studies indicate a

low order of sub-chronic toxicity.[1]

Genotoxicity
The weight of evidence from existing data on long-chain aliphatic alcohols suggests they are

not genotoxic.[1] No specific genotoxicity studies on 1-nonacosanol have been reported.

Carcinogenicity
There are no studies available on the carcinogenic potential of 1-nonacosanol.

Reproductive and Developmental Toxicity
Specific studies on the reproductive and developmental toxicity of 1-nonacosanol are lacking.

For the category of long-chain aliphatic alcohols, the available data do not indicate a potential

for adverse effects on fertility or development.[1] However, some studies on extracts from

Agave sisalana, a plant containing 1-nonacosanol, have suggested potential reproductive

toxicity in male rats, including changes in organ weights and testicular histopathology.[6] It is
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crucial to reiterate that these effects cannot be directly attributed to 1-nonacosanol due to the

complex chemical composition of the extracts.

Safety Information from Related Compounds:
Policosanol
1-Nonacosanol is a component of policosanol, a dietary supplement. Human studies on

policosanol, typically at doses of 5-80 mg daily for up to 3 years, have generally found it to be

well-tolerated.[7] Reported side effects are mild and may include headache, insomnia,

dizziness, upset stomach, skin redness, and weight loss.[7] Policosanol may have antiplatelet

effects and could slow blood clotting, and it may also lower blood pressure.[7][8]

Experimental Protocols
As no specific toxicological studies for 1-nonacosanol are available, this section provides a

generalized experimental workflow for assessing the acute oral toxicity of a novel substance,

based on standard OECD guidelines.
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start_end process decision data Start: Substance Characterization

Animal Selection (e.g., Rats)

Dose Range Finding Study (e.g., Up-and-Down Procedure)

Main Study: Administration of Limit Dose or Graded Doses

Observation Period (14 days):
Clinical signs, body weight, mortality

Gross Necropsy of all animals

Data Analysis and LD50 Calculation (if applicable)

End: Toxicity Classification

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity study.

Potential Signaling Pathways
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There is no direct evidence linking 1-nonacosanol to specific signaling pathways related to

toxicity. Given the general lack of toxicity of long-chain alcohols, it is plausible that they do not

significantly interact with major toxicity-related signaling pathways at typical exposure levels.

The diagram below illustrates a logical relationship for the general safety assessment of a

compound like 1-nonacosanol, highlighting the reliance on read-across from similar molecules

in the absence of direct data.

compound data_source assessment conclusion 1-Nonacosanol

Direct Toxicological Data
(Currently Lacking)

requires

Read-Across Data:
- Long-chain aliphatic alcohols

- Policosanol

inferred from

Data from Natural Sources:
- Eclipta alba

- Agave sisalana

context from

Safety Assessment

Conclusion:
Low general toxicity expected,

but specific data is needed.

Click to download full resolution via product page

Logical framework for assessing 1-nonacosanol safety.

Conclusion
Based on the available evidence from the broader category of long-chain aliphatic alcohols and

its presence in generally well-tolerated natural products and supplements, 1-nonacosanol is
expected to have a low toxicity profile. However, the absence of direct, comprehensive

toxicological studies on the purified compound represents a significant knowledge gap. The

potential for reproductive toxicity suggested by studies on Agave sisalana extracts, although
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not directly attributable to 1-nonacosanol, warrants caution and highlights the need for further

research. For a definitive safety and toxicity profile, dedicated studies following standardized

guidelines are required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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